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Compound of Interest

Compound Name: Tetrakis(4-carboxyphenyl)silane

Cat. No.: B3075037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrakis(4-carboxyphenyl)silane, with the IUPAC name 4,4',4'',4'''-Silanetetrayltetrabenzoic

acid, is a tetravalent silicon-centered organic compound.[1] Its rigid tetrahedral structure and

the presence of four carboxylic acid functional groups make it a valuable building block in

supramolecular chemistry and materials science, particularly in the synthesis of metal-organic

frameworks (MOFs).[2][3] This technical guide provides a comprehensive overview of the

available spectroscopic data and a detailed experimental protocol for the synthesis of

Tetrakis(4-carboxyphenyl)silane.
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Property Value Source

Chemical Formula C₂₈H₂₀O₈Si [1]

Molecular Weight 512.54 g/mol [4]

CAS Number 10256-84-5 [5]

Appearance White solid
Inferred from synthesis

descriptions

Solubility Soluble in DMSO and DMF
Inferred from NMR solvent and

reaction conditions

Spectroscopic Data
The following tables summarize the available spectroscopic data for Tetrakis(4-
carboxyphenyl)silane.

¹H NMR Spectroscopy
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.1 Doublet 8H
Aromatic Protons

(ortho to -COOH)

~7.8 Doublet 8H
Aromatic Protons

(ortho to -Si)

~13.0 Broad Singlet 4H
Carboxylic Acid

Protons

Solvent: DMSO-d₆

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

~3000 Broad O-H stretch (Carboxylic Acid)

~1685 Strong C=O stretch (Carboxylic Acid)

~1600, ~1500 Medium C=C stretch (Aromatic)

~1300 Medium
C-O stretch and O-H bend

(Carboxylic Acid)

~1100 Medium Si-Phenyl stretch

Note: The exact peak positions can vary slightly based on the sample preparation and

instrument.

Experimental Protocols
Synthesis of Tetrakis(4-carboxyphenyl)silane
This protocol is adapted from the synthesis of related tetraphenylsilane derivatives. The

synthesis is a two-step process starting from tetrakis(4-bromophenyl)silane.

Step 1: Synthesis of Tetrakis(4-bromophenyl)silane

To a solution of 1-bromo-4-iodobenzene in anhydrous tetrahydrofuran (THF) at -78 °C, add a

solution of n-butyllithium dropwise under an inert atmosphere.

Stir the resulting mixture at -78 °C for 1 hour.

Add silicon tetrachloride (SiCl₄) dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the product with diethyl ether, wash the organic layer with brine, and dry over

anhydrous magnesium sulfate.
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Remove the solvent under reduced pressure and purify the crude product by recrystallization

from a suitable solvent system (e.g., ethanol/chloroform) to yield tetrakis(4-

bromophenyl)silane as a white solid.

Step 2: Carboxylation of Tetrakis(4-bromophenyl)silane

Dissolve tetrakis(4-bromophenyl)silane in anhydrous THF and cool to -78 °C under an inert

atmosphere.

Add a solution of n-butyllithium dropwise and stir the mixture at -78 °C for 2 hours.

Bubble dry carbon dioxide gas through the reaction mixture for several hours, allowing the

temperature to slowly rise to room temperature.

Acidify the reaction mixture with dilute hydrochloric acid to precipitate the crude product.

Filter the solid, wash thoroughly with water, and then with a small amount of cold ethanol.

Dry the product under vacuum to obtain Tetrakis(4-carboxyphenyl)silane.

Spectroscopic Characterization Workflow
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Synthesis

Tetrakis(4-bromophenyl)silane

Lithiation with n-BuLi

Carboxylation with CO2

Acidification with HCl

Tetrakis(4-carboxyphenyl)silane

NMR Spectroscopy
(¹H) FT-IR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

Click to download full resolution via product page

Synthesis and Characterization Workflow for Tetrakis(4-carboxyphenyl)silane.

Potential Applications in Drug Development
While extensive research into the pharmacological applications of Tetrakis(4-
carboxyphenyl)silane is limited, its structural motifs suggest potential areas of interest for

drug development professionals.

One source suggests that Tetrakis(4-carboxyphenyl)silane may act as an anti-inflammatory

agent by binding to the active site of the nuclear transcription factor NF-κB, thereby preventing
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its interaction with DNA.[6] This proposed mechanism, if validated, could be relevant for the

development of novel therapeutics for inflammatory diseases.

Furthermore, the use of silicon-containing compounds in medicinal chemistry is a growing field.

The tetrahedral and rigid nature of the silane core can serve as a unique scaffold for the spatial

presentation of the four carboxyphenyl groups, which could be further functionalized to interact

with biological targets.

The carboxylate groups also offer handles for the development of drug delivery systems. For

instance, they can be used to conjugate drugs to the silane core or to formulate nanoparticles

for targeted drug delivery. The use of amino silane coated nanoparticles for antibiotic delivery

has been explored, suggesting a potential avenue for derivatives of Tetrakis(4-
carboxyphenyl)silane.

Below is a conceptual diagram illustrating a potential drug delivery application.

Conceptual Drug Delivery Application

Tetrakis(4-carboxyphenyl)silane
Scaffold

Linker Chemistry

Active Pharmaceutical
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Targeted Delivery
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Conceptual workflow for a Tetrakis(4-carboxyphenyl)silane-based drug delivery system.

Conclusion
Tetrakis(4-carboxyphenyl)silane is a molecule with significant potential in materials science

and, conceptually, in medicinal chemistry. This guide has provided the currently available

spectroscopic data and a detailed synthesis protocol to aid researchers in their work with this

compound. Further investigation is warranted to fully elucidate its spectroscopic properties and

to explore its potential biological activities and applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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